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methoxybenzoate
CAS No.: 87513-63-1
Cat. No.: B1269122

Get Quote

Introduction: The Strategic Value of a

Polysubstituted Benzene Ring

Methyl 5-hydroxy-2-methoxybenzoate (CAS No. 50649-74-6) is a highly functionalized
aromatic compound that serves as a critical building block in modern organic synthesis. Its
strategic value lies in the orthogonal reactivity of its three distinct functional groups: a phenolic
hydroxyl, a methoxy ether, and a methyl ester. This arrangement allows for selective chemical
transformations, making it a prized intermediate in the multi-step synthesis of complex
molecules, particularly in the pharmaceutical and materials science sectors.

The hydroxyl group offers a reactive site for O-alkylation, acylation, or use in coupling
reactions. The electron-donating nature of both the hydroxyl and methoxy groups activates the
benzene ring towards electrophilic aromatic substitution, while their placement directs incoming
electrophiles to specific positions, ensuring high regioselectivity. The methyl ester provides a
stable, yet readily convertible, handle that can be hydrolyzed to the corresponding carboxylic
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acid late in a synthetic sequence. This guide provides an in-depth look at the properties of this
intermediate and detailed protocols for its application.

Physicochemical & Safety Data

Proper handling and understanding of a reagent's properties are paramount for successful and
safe experimentation.

Property Value Source

methyl 5-hydroxy-2-

IUPAC Name
methoxybenzoate

CAS Number 50649-74-6

Molecular Formula CoH1004 [1]

Molecular Weight 182.17 g/mol [1]
White to off-white

Appearance [2]
powder/crystals

Melting Point 74-76 °C [3]
Soluble in methanol, ethanol,

B acetone, ethyl acetate, and
Solubility

dichloromethane. Sparingly

soluble in water.

H315 (Causes skin irritation),
H319 (Causes serious eye

GHS Hazard Statements o [1]
irritation), H335 (May cause

respiratory irritation)

Safety & Handling:
e Always handle Methyl 5-hydroxy-2-methoxybenzoate in a well-ventilated fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.
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» Avoid inhalation of dust and contact with skin and eyes.[1]

¢ In case of contact, flush the affected area with copious amounts of water.

Core Application: A Precursor in Pharmaceutical
Synthesis

Methyl 5-hydroxy-2-methoxybenzoate and its derivatives are key intermediates in the
synthesis of various active pharmaceutical ingredients (APIs). For instance, related structures
are precursors to drugs for treating gastrointestinal disorders and antipsychotics.[2][4][5] The
formylated derivative, methyl 5-formyl-2-methoxybenzoate, is a crucial intermediate in the
synthesis of Eluxadoline, a medication for irritable bowel syndrome.[2]

The general workflow illustrates the strategic position of this intermediate in a synthetic

pathway.
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Simple Precursors
(e.g., Salicylic Acid)

Synthesis

Methyl 5-hydroxy-2-methoxybenzoate

(Core Intermediate)

Selective Functionalization
(Protocol 1)

Functionalized Intermediate
(e.g., Alkylated, Formylated)

Further Transformations

(Advanced Precursor / API Fragment)

Final Assembly / Cyclization

Final Active Pharmaceutical
Ingredient (API)
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Reaction Setup
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A
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Y
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\
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Y
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\
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\
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\

Click to download full resolution via product page

Caption: Workflow for the selective O-alkylation of methyl 5-hydroxy-2-methoxybenzoate.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1269122/docs?utm_src=pdf-body-img#application-notes-protocols-methyl-5-hydroxy-2-methoxybenzoate-as-a-versatile-chemical-intermediate
https://www.benchchem.com/product/b1269122/docs?utm_src=pdf-body#application-notes-protocols-methyl-5-hydroxy-2-methoxybenzoate-as-a-versatile-chemical-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269122?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Step-by-Step Methodology:

Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and
reflux condenser, add methyl 5-hydroxy-2-methoxybenzoate (1.0 eq), anhydrous
potassium carbonate (K2COs, 2.0 eq), and acetone (approx. 10 mL per 1 g of starting
material).

Reagent Addition: Stir the suspension at room temperature for 15 minutes. Add the desired
alkyl halide (e.g., benzyl bromide, 1.1 eq) dropwise via syringe.

Reaction: Heat the mixture to reflux (the boiling point of acetone is 56°C) and maintain this
temperature.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a
suitable solvent system (e.g., 3:1 Hexanes:Ethyl Acetate). The reaction is complete when the
starting material spot is no longer visible. This typically takes 3-12 hours.

Work-up: Once complete, cool the reaction mixture to room temperature. Filter the solid
K2COs and wash the filter cake with a small amount of acetone.

Extraction: Combine the filtrates and concentrate under reduced pressure to remove the
acetone. Redissolve the resulting residue in ethyl acetate. Wash the organic layer
sequentially with water (2x) and brine (1x).

Purification: Dry the organic layer over anhydrous sodium sulfate (Na=S0Oa), filter, and
concentrate under reduced pressure. Purify the crude product by flash column
chromatography on silica gel to yield the pure O-alkylated product.

Conclusion

Methyl 5-hydroxy-2-methoxybenzoate is a powerful and versatile intermediate whose value

is defined by the predictable and selective reactivity of its functional groups. The protocols and

data presented herein provide a robust framework for its successful application in complex

synthetic campaigns. By understanding the causality behind the experimental conditions,

researchers can adapt these methodologies to construct a wide array of novel molecules for

drug discovery and materials science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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